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Compound of Interest

Compound Name: Benodanil

Cat. No.: B1667995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of benodanil with other succinate

dehydrogenase inhibitor (SDHI) fungicides, specifically carboxin and boscalid, for its use as a

reference compound in fungicide screening assays. Due to benodanil's status as an older,

obsolete fungicide, direct comparative data is limited. This guide compiles available data and

provides context for its application in modern fungicide discovery.

Introduction to Benodanil
Benodanil is a systemic fungicide belonging to the benzanilide chemical class. Its mode of

action is the inhibition of the succinate dehydrogenase (SDH) enzyme, also known as complex

II, in the mitochondrial respiratory chain.[1][2] This disruption of the electron transport chain

ultimately leads to the cessation of fungal growth. Historically, it was used to control rust and

smut diseases on various crops.

Comparison of Antifungal Activity
The efficacy of a fungicide is often quantified by its half-maximal effective concentration

(EC50), which is the concentration of the compound that inhibits 50% of fungal growth. While

extensive EC50 data for benodanil against a wide range of fungi is not readily available in

recent literature, a key study provides a benchmark for its activity against Rhizoctonia solani.
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Table 1: In Vitro Antifungal Activity (EC50 in mg/L) of SDHI Fungicides against Rhizoctonia

solani

Fungicide Target Fungus EC50 (mg/L)

Benodanil Rhizoctonia solani 6.38[3]

Carboxin Rhizoctonia solani
Data not available in direct

comparison

Boscalid Rhizoctonia solani
Data not available in direct

comparison

Note: The lack of directly comparable EC50 values for carboxin and boscalid against R. solani

in the same study as benodanil highlights the challenge in assessing the relative potency of

this older compound. However, both carboxin and boscalid are well-established, broad-

spectrum SDHI fungicides.[4][5] Carboxin was one of the first SDHI fungicides and is

particularly effective against basidiomycetes.[2][6] Boscalid has a broader spectrum of activity,

controlling a wide range of fungal pathogens.[4][5]

Table 2: Spectrum of Activity for Selected SDHI Fungicides

Fungicide Primary Fungal Targets

Benodanil
Rusts (Puccinia spp.), Smuts (Ustilago spp.),

Rhizoctonia solani

Carboxin Smuts, Bunts, Rusts, Rhizoctonia solani[6]

Boscalid
Alternaria spp., Botrytis cinerea, Sclerotinia

sclerotiorum, Powdery Mildew[4][5]

Mechanism of Action: Succinate Dehydrogenase
Inhibition
Benodanil, carboxin, and boscalid share a common mechanism of action by targeting the

succinate dehydrogenase (SDH) enzyme. SDH is a crucial component of both the tricarboxylic

acid (TCA) cycle and the mitochondrial electron transport chain.[7][8] By binding to the
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ubiquinone-binding site (Q-site) of the SDH complex, these fungicides block the oxidation of

succinate to fumarate.[2] This inhibition disrupts cellular respiration and energy production,

leading to fungal cell death.

The following diagram illustrates the succinate dehydrogenase inhibition pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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